Phosphorous Acid
Phosphorous Acid
Phosphorous acid appears as a white or yellow crystalline solid (melting point 70.1 deg C) or a solution of the solid. Density 1.651 g /cm3 . Contact may severely irritate skin, eyes, and mucous membranes. Toxic by ingestion, inhalation and skin absorption.
Phosphorous acid is a phosphorus oxoacid. It is a conjugate acid of a dihydrogenphosphite. It is a tautomer of a phosphonic acid.
The phosphite ion (PO3) is a polyatomic ion with a phosphorus central atom. Its geometry is tetrahedral. Many phosphite salts, such as ammonium phosphite, are highly water soluble. Also organophosphorus compounds with the formula P(OR)3. The conjugate acid of the phosphite anion is phosphorous acid (H3PO3). Other names for this acid are orthophosphorous acid and dihydroxyphosphine oxide. H3PO3 is also sometimes referred to as phosphorus trihydroxide and trihydroxyphosphine, though these names are misleading. Phosphorous acid is a diprotic acid, since the hydrogen bonded directly to the central phosphorus atom is not ionizable. Thus, a more logical chemical formula for phosphorous acid is HPO(OH)2, since three hydroxy groups are not actually present on the acid. The acid can be synthesized hy treatment of a carboxylic acid, alcohol, or most practically water, with phosphorus tribromide or more commonly phosphorus trichloride.
Phosphorous acid is a phosphorus oxoacid. It is a conjugate acid of a dihydrogenphosphite. It is a tautomer of a phosphonic acid.
The phosphite ion (PO3) is a polyatomic ion with a phosphorus central atom. Its geometry is tetrahedral. Many phosphite salts, such as ammonium phosphite, are highly water soluble. Also organophosphorus compounds with the formula P(OR)3. The conjugate acid of the phosphite anion is phosphorous acid (H3PO3). Other names for this acid are orthophosphorous acid and dihydroxyphosphine oxide. H3PO3 is also sometimes referred to as phosphorus trihydroxide and trihydroxyphosphine, though these names are misleading. Phosphorous acid is a diprotic acid, since the hydrogen bonded directly to the central phosphorus atom is not ionizable. Thus, a more logical chemical formula for phosphorous acid is HPO(OH)2, since three hydroxy groups are not actually present on the acid. The acid can be synthesized hy treatment of a carboxylic acid, alcohol, or most practically water, with phosphorus tribromide or more commonly phosphorus trichloride.
Brand Name:
Vulcanchem
CAS No.:
13598-36-2
VCID:
VC0031668
InChI:
InChI=1S/H3O3P/c1-4(2)3/h1-3H
SMILES:
OP(O)O
Molecular Formula:
H₃O₃P
Molecular Weight:
81.996 g/mol
Phosphorous Acid
CAS No.: 13598-36-2
Reference Standards
VCID: VC0031668
Molecular Formula: H₃O₃P
Molecular Weight: 81.996 g/mol
| CAS No. | 13598-36-2 |
|---|---|
| Product Name | Phosphorous Acid |
| Molecular Formula | H₃O₃P |
| Molecular Weight | 81.996 g/mol |
| IUPAC Name | phosphorous acid |
| Standard InChI | InChI=1S/H3O3P/c1-4(2)3/h1-3H |
| Standard InChIKey | OJMIONKXNSYLSR-UHFFFAOYSA-N |
| SMILES | OP(O)O |
| Canonical SMILES | O[P+](=O)O |
| Physical Description | Phosphorous acid appears as a white or yellow crystalline solid (melting point 70.1 deg C) or a solution of the solid. Density 1.651 g /cm3 . Contact may severely irritate skin, eyes, and mucous membranes. Toxic by ingestion, inhalation and skin absorption. DryPowder; Liquid; PelletsLargeCrystals Solid |
| Description | Phosphorous acid appears as a white or yellow crystalline solid (melting point 70.1 deg C) or a solution of the solid. Density 1.651 g /cm3 . Contact may severely irritate skin, eyes, and mucous membranes. Toxic by ingestion, inhalation and skin absorption. Phosphorous acid is a phosphorus oxoacid. It is a conjugate acid of a dihydrogenphosphite. It is a tautomer of a phosphonic acid. The phosphite ion (PO3) is a polyatomic ion with a phosphorus central atom. Its geometry is tetrahedral. Many phosphite salts, such as ammonium phosphite, are highly water soluble. Also organophosphorus compounds with the formula P(OR)3. The conjugate acid of the phosphite anion is phosphorous acid (H3PO3). Other names for this acid are orthophosphorous acid and dihydroxyphosphine oxide. H3PO3 is also sometimes referred to as phosphorus trihydroxide and trihydroxyphosphine, though these names are misleading. Phosphorous acid is a diprotic acid, since the hydrogen bonded directly to the central phosphorus atom is not ionizable. Thus, a more logical chemical formula for phosphorous acid is HPO(OH)2, since three hydroxy groups are not actually present on the acid. The acid can be synthesized hy treatment of a carboxylic acid, alcohol, or most practically water, with phosphorus tribromide or more commonly phosphorus trichloride. |
| Synonyms | dihydroxyphosphine oxide phosphonic acid phosphorous acid phosphorus trihydroxide |
| PubChem Compound | 107909 |
| Last Modified | Nov 11 2021 |
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